Cas no 1500600-33-8 (Oxirane, 2-[(4-chloro-3-fluorophenoxy)methyl]-)

• Product Name: Oxirane, 2-[(4-chloro-3-fluorophenoxy)methyl]-
• CAS No: 1500600-33-8
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 5463623
• Update Time: 2025-05-20

Oxirane, 2-[(4-chloro-3-fluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chloro-3-fluorophenoxy)methyl]oxirane
• Z1541669573
• Oxirane, 2-[(4-chloro-3-fluorophenoxy)methyl]-

• Inchi： 1S/C9H8ClFO2/c10-8-2-1-6(3-9(8)11)12-4-7-5-13-7/h1-3,7H,4-5H2
• InChI Key： UMWOUFHXYAAMSW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)OCC1CO1

Computed Properties

• Exact Mass: 202.0196853 g/mol
• Monoisotopic Mass: 202.0196853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.8
• Molecular Weight: 202.61

Additional information on Oxirane, 2-[(4-chloro-3-fluorophenoxy)methyl]-

Research Briefing on Oxirane, 2-[(4-chloro-3-fluorophenoxy)methyl]- (CAS: 1500600-33-8) in Chemical Biology and Pharmaceutical Applications

Oxirane, 2-[(4-chloro-3-fluorophenoxy)methyl]-, with the CAS registry number 1500600-33-8, is a specialized epoxide compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic and epoxide functional groups, serves as a critical intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and targeted covalent modifiers.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this epoxide derivative in the design of irreversible EGFR (epidermal growth factor receptor) inhibitors. The researchers utilized the reactive epoxide moiety of 1500600-33-8 to develop covalent-binding inhibitors that showed enhanced selectivity for mutant EGFR forms while maintaining low off-target effects. The study reported a 40% improvement in tumor growth inhibition compared to reversible inhibitors in xenograft models, highlighting the compound's potential in targeted cancer therapies.

In parallel research, the compound's application in PROTAC (proteolysis targeting chimera) technology has been explored. A team at Scripps Research Institute demonstrated that the 4-chloro-3-fluorophenoxy moiety of 1500600-33-8 serves as an effective linker in PROTAC molecules targeting BRD4, achieving 85% protein degradation at nanomolar concentrations. This finding, published in ACS Chemical Biology in early 2024, suggests broader applications of the compound in targeted protein degradation strategies.

Recent synthetic methodology developments have also focused on 1500600-33-8. A Nature Communications paper (2023) described an asymmetric epoxidation protocol that enables the production of this compound with >99% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This advancement is particularly significant for the development of chiral drugs where the compound serves as a building block.

From a safety and ADME (absorption, distribution, metabolism, and excretion) perspective, recent preclinical studies have characterized the metabolic pathways of 1500600-33-8. The compound undergoes primarily hepatic metabolism via epoxide hydrolase, with researchers identifying specific cytochrome P450 isoforms responsible for its clearance. These findings, reported in Drug Metabolism and Disposition, provide crucial data for future drug development programs utilizing this chemical entity.

Looking forward, the unique chemical properties of Oxirane, 2-[(4-chloro-3-fluorophenoxy)methyl]- continue to inspire innovative applications. Current research directions include its incorporation into antibody-drug conjugates (ADCs) and as a warhead in covalent inhibitor libraries for phenotypic screening. The compound's versatility and demonstrated biological activity position it as a valuable tool in modern drug discovery pipelines.